Cas no 4286-15-1 ((2S)-2-phenylbutanoic acid)
(2S)-2-phenylbutanoic acid structure
Product Name:(2S)-2-phenylbutanoic acid
CAS No:4286-15-1
MF:C10H12O2
MW:164.201083183289
MDL:MFCD00063164
CID:84985
PubChem ID:24856913
Update Time:2025-04-18
(2S)-2-phenylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- S(+)-2-phenylbutyric acid
- (S)-(+)-2-Phenylbutyric acid
- (S)-(+)-alpha-Ethylphenylacetic acid
- (2S)-2-phenylbutanoic acid
- Q27261417
- AKOS025211780
- BENZENEACETIC ACID, .ALPHA.-ETHYL-, (.ALPHA.S)-
- SCHEMBL67237
- (S)-2-phenylbutyric acid
- 56PGV95391
- (S)-2-Phenylbutanoic acid
- 2-Phenylbutyric acid, (S)-
- (S)-(+)-2-Phenylbutanoic acid
- EN300-307434
- DTXSID301313360
- OFJWFSNDPCAWDK-VIFPVBQESA-N
- AS-33129
- 4286-15-1
- (S)-2-Phenylbutanoicacid
- Butyric acid, 2-phenyl-, (S)-(+)-
- Benzeneacetic acid, alpha-ethyl-, (alphaS)-
- BENZENEACETIC ACID, .ALPHA.-ETHYL-, (S)-
- UNII-56PGV95391
- Benzeneacetic acid, alpha-ethyl-, (S)-
- (S)-(+)-2-Phenylbutyric acid, 99%
- MFCD00063164
- CS-0279154
-
- MDL： MFCD00063164
- Inchi： 1S/C10H12O2/c1-2-9(10(11)12)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,11,12)/t9-/m0/s1
- InChI Key： OFJWFSNDPCAWDK-VIFPVBQESA-N
- SMILES： OC([C@H](C1C=CC=CC=1)CC)=O
- BRN： 2045208
Computed Properties
- Exact Mass: 164.08400
- Monoisotopic Mass: 164.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.3
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.055 g/mL at 25 °C(lit.)
- Boiling Point: 98-100 °C/0.3 mmHg(lit.)
- Flash Point: Degrees Fahrenheit:230°F
Degrees Celsius:110°C - Refractive Index: n20/D 1.516(lit.)
- PSA: 37.30000
- LogP: 2.26480
- Solubility: Uncertain
- Optical Activity: [α]19/D +92°, c = 0.9 in toluene
(2S)-2-phenylbutanoic acid Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39
- Risk Phrases：R22; R36/38
(2S)-2-phenylbutanoic acid Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
(2S)-2-phenylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112587-1g |
(S)-2-Phenylbutanoic acid |
4286-15-1 | 95% | 1g |
$175.00 | 2023-09-01 | |
| Alichem | A019112587-5g |
(S)-2-Phenylbutanoic acid |
4286-15-1 | 95% | 5g |
$536.52 | 2023-09-01 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 279889-1G |
(2S)-2-phenylbutanoic acid |
4286-15-1 | 1g |
¥653.9 | 2023-12-09 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 279889-5G |
(2S)-2-phenylbutanoic acid |
4286-15-1 | 5g |
¥2524.1 | 2023-12-09 | ||
| Apollo Scientific | OR304088-2g |
(2S)-(+)-2-Phenylbutanoic acid |
4286-15-1 | 99% | 2g |
£100.00 | 2023-09-02 | |
| Apollo Scientific | OR304088-5g |
(2S)-(+)-2-Phenylbutanoic acid |
4286-15-1 | 99% | 5g |
£195.00 | 2023-09-02 | |
| TRC | P399265-50mg |
(S)-2-Phenylbutanoic Acid |
4286-15-1 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | P399265-100mg |
(S)-2-Phenylbutanoic Acid |
4286-15-1 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | P399265-500mg |
(S)-2-Phenylbutanoic Acid |
4286-15-1 | 500mg |
$ 95.00 | 2022-06-02 | ||
| abcr | AB179558-1 g |
(S)-(+)-2-Phenylbutyric acid, 99%; . |
4286-15-1 | 99% | 1g |
€121.90 | 2023-05-07 |
(2S)-2-phenylbutanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:4286-15-1)(2S)-2-phenylbutanoic acid
Order Number:A966056
Stock Status:in Stock
Quantity:5.0g/10.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:18
Price ($):421.0/701.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4286-15-1)(S)-(+)-2-PHENYLBUTYRIC ACID
Order Number:sfd8034
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
(2S)-2-phenylbutanoic acid Related Literature
-
Hongjing Dou,Guojun Liu,John Dupont,Liangzhi Hong Soft Matter 2010 6 4214
-
Yasutaka Tanaka,Yoshinobu Murakami,Riemi Kiko Chem. Commun. 2003 160
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Philippe Gerbier,Neus Domingo,Jordi Gómez-Segura,Daniel Ruiz-Molina,David B. Amabilino,Javier Tejada,Bryce E. Williamson,Jaume Veciana J. Mater. Chem. 2004 14 2455
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Matteo Borgini,Pravat Mondal,Ruiting Liu,Peter Wipf RSC Med. Chem. 2021 12 483
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